Cas no 766-07-4 (Hydroperoxide,cyclohexyl)
Hydroperoxide,cyclohexyl structure
Product name:Hydroperoxide,cyclohexyl
Hydroperoxide,cyclohexyl Chemical and Physical Properties
Names and Identifiers
-
- Hydroperoxide,cyclohexyl
- CYCLOHEXYL HYDROPEROXIDE
- hydroperoxycyclohexane
- Cyclohexane hydroperoxide
- SCHEMBL1758112
- hydroperoxy-cyclohexane
- DTXSID90227401
- Q11307091
- EINECS 212-159-5
- UNII-ZR4UH5MC4C
- SCHEMBL221594
- SCHEMBL9067135
- Hydroperoxide, cyclohexyl
- NS00037814
- ZR4UH5MC4C
- FGGJBCRKSVGDPO-UHFFFAOYSA-N
- AKOS015907057
- 766-07-4
-
- Inchi： InChI=1S/C6H12O2/c7-8-6-4-2-1-3-5-6/h6-7H,1-5H2
- InChI Key： FGGJBCRKSVGDPO-UHFFFAOYSA-N
- SMILES： C1CCC(CC1)OO
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 57.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.0150
- Melting Point: -20°C
- Boiling Point: 216.85°C (estimate)
- Flash Point: 74.8°C
- Refractive Index: 1.4638 (estimate)
- PSA: 29.46
Hydroperoxide,cyclohexyl Related Literature
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1. Detection of cyclohexyl hydroperoxide as an intermediate in Gif type oxidation of cyclohexane to cyclohexanone using 13C NMR spectroscopyDerek H. R. Barton,Eva Csuhai,Darío Doller,Gilbert Balavoine J. Chem. Soc. Chem. Commun. 1990 1787
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Bart P. C. Hereijgers,Rudy F. Parton,Bert M. Weckhuysen Catal. Sci. Technol. 2012 2 951
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Mikhail M. Vinogradov,Yuriy N. Kozlov,Alexey N. Bilyachenko,Dmytro S. Nesterov,Lidia S. Shul'pina,Yan V. Zubavichus,Armando J. L. Pombeiro,Mikhail M. Levitsky,Alexey I. Yalymov,Georgiy B. Shul'pin New J. Chem. 2015 39 187
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4. Photolysis of azocyclohexane alone and in an oxygen atmosphereJames L. Currie,Howard W. Sidebottom,John M. Tedder J. Chem. Soc. Faraday Trans. 1 1974 70 1851
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5. A heterometallic (Fe6Na8) cage-like silsesquioxane: synthesis, structure, spin glass behavior and high catalytic activityAlexey N. Bilyachenko,Mikhail M. Levitsky,Alexey I. Yalymov,Alexander A. Korlyukov,Anna V. Vologzhanina,Yuriy N. Kozlov,Lidia S. Shul'pina,Dmytro S. Nesterov,Armando J. L. Pombeiro,Frédéric Lamaty,Xavier Bantreil,Amandine Fetre,Diyang Liu,Jean Martinez,Jér?me Long,Joulia Larionova,Yannick Guari,Alexander L. Trigub,Yan V. Zubavichus,Igor E. Golub,Oleg A. Filippov,Elena S. Shubina,Georgiy B. Shul'pin RSC Adv. 2016 6 48165
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